Cas no 1801267-03-7 (6-Chloro-5-nitro-1H-indazole)
6-Chloro-5-nitro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-5-nitro-1H-indazole
- 1H-Indazole, 6-chloro-5-nitro-
- 6-chloro-5-nitroindazole
- 6-Chloro-5-nitro-2H-indazole
- AMY24456
- BEA42098
- SB16276
- A897168
-
- Inchi: 1S/C7H4ClN3O2/c8-5-2-6-4(3-9-10-6)1-7(5)11(12)13/h1-3H,(H,9,10)
- InChI Key: SXVCMKGCWGVSSX-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C2C(C([H])=NN2[H])=C([H])C=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 220
- XLogP3: 2
- Topological Polar Surface Area: 74.5
6-Chloro-5-nitro-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM553746-100g |
6-chloro-5-nitro-1H-indazole |
1801267-03-7 | 98% | 100g |
$554 | 2023-02-17 |
6-Chloro-5-nitro-1H-indazole Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 6-Chloro-5-nitro-1H-indazole
Recent Advances in the Study of 6-Chloro-5-nitro-1H-indazole (CAS: 1801267-03-7) in Chemical Biology and Pharmaceutical Research
6-Chloro-5-nitro-1H-indazole (CAS: 1801267-03-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.
One of the most notable advancements in the study of 6-Chloro-5-nitro-1H-indazole is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of indazole-based inhibitors, with 6-Chloro-5-nitro-1H-indazole serving as a core scaffold. These inhibitors showed promising results in preclinical models of breast cancer and glioblastoma, highlighting the compound's potential in oncology drug development.
In addition to its applications in oncology, 6-Chloro-5-nitro-1H-indazole has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry explored the compound's efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers synthesized several nitroindazole derivatives and found that 6-Chloro-5-nitro-1H-indazole exhibited significant antibacterial activity, particularly when combined with existing antibiotics. These findings suggest that this compound could play a role in addressing the growing challenge of antibiotic resistance.
The chemical properties of 6-Chloro-5-nitro-1H-indazole have also been the subject of recent investigations. A 2022 study in the journal Organic & Biomolecular Chemistry detailed the compound's reactivity and stability under various conditions, providing valuable insights for its use in synthetic chemistry. The researchers identified optimal conditions for the functionalization of the indazole ring, which could facilitate the development of new derivatives with enhanced biological activity. This work underscores the importance of understanding the fundamental chemistry of 6-Chloro-5-nitro-1H-indazole to unlock its full potential in drug discovery.
Despite these promising developments, challenges remain in the clinical translation of 6-Chloro-5-nitro-1H-indazole-based therapeutics. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further research. Recent efforts have focused on optimizing the pharmacokinetic properties of indazole derivatives, with some success in improving their drug-like characteristics. For example, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported the design of prodrugs based on 6-Chloro-5-nitro-1H-indazole, which showed improved solubility and reduced toxicity in animal models.
In conclusion, 6-Chloro-5-nitro-1H-indazole (CAS: 1801267-03-7) represents a promising scaffold for the development of novel therapeutic agents. Its applications in oncology, antimicrobial therapy, and synthetic chemistry highlight its versatility and potential impact on the pharmaceutical industry. Continued research into its chemical and biological properties, as well as efforts to overcome existing challenges, will be crucial for realizing its full therapeutic potential. This brief provides a snapshot of the latest advancements in this field, offering valuable insights for researchers and industry professionals alike.
1801267-03-7 (6-Chloro-5-nitro-1H-indazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)